Cas no 2137619-72-6 (1-(2-Chlorophenyl)bicyclo[2.1.1]hexan-5-ol)

• Product Name: 1-(2-Chlorophenyl)bicyclo[2.1.1]hexan-5-ol
• CAS No: 2137619-72-6
• MF: C₁₂H₁₃ClO
• MW: 208.684022665024
• CID: 6289096
• PubChem ID: 165740285
• Update Time: 2025-10-28

1-(2-Chlorophenyl)bicyclo[2.1.1]hexan-5-ol Chemical and Physical Properties

Names and Identifiers

• 1-(2-chlorophenyl)bicyclo[2.1.1]hexan-5-ol
• EN300-744811
• 2137619-72-6
• 1-(2-Chlorophenyl)bicyclo[2.1.1]hexan-5-ol

• Inchi： 1S/C12H13ClO/c13-10-4-2-1-3-9(10)12-6-5-8(7-12)11(12)14/h1-4,8,11,14H,5-7H2
• InChI Key： FHYBICADXIHWRG-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C12CCC(C1)C2O

Computed Properties

• Exact Mass: 208.0654927g/mol
• Monoisotopic Mass: 208.0654927g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-(2-Chlorophenyl)bicyclo[2.1.1]hexan-5-ol

1-(2-Chlorophenyl)bicyclo[2.1.1]hexan-5-ol

The compound 1-(2-Chlorophenyl)bicyclo[2.1.1]hexan-5-ol (CAS No: 2137619-72-6) is a bicyclic organic compound with a unique structure that combines a bicyclo[2.1.1]hexane framework with a 2-chlorophenyl group and a hydroxyl group at the 5-position. This compound has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science due to its versatile properties and potential applications.

Recent studies have highlighted the importance of bicyclo[2.1.1]hexane derivatives in drug discovery, particularly in the development of bioactive molecules with improved pharmacokinetic profiles. The presence of the chlorophenyl group introduces electronic and steric effects that can modulate the compound's reactivity and interactions with biological systems. Additionally, the hydroxyl group at the 5-position provides opportunities for further functionalization, enabling the synthesis of derivatives with enhanced bioavailability or selectivity.

One of the most promising applications of 1-(2-Chlorophenyl)bicyclo[2.1.1]hexan-5-ol lies in its potential as a precursor for advanced materials. Researchers have explored its use in the synthesis of high-performance polymers and nanomaterials, leveraging its rigid bicyclic structure to create materials with exceptional mechanical and thermal properties.

In terms of synthesis, bicyclo[2.1.1]hexane derivatives can be prepared through various methods, including ring-closing metathesis and intramolecular cyclization reactions. The introduction of the chlorophenyl group typically involves nucleophilic aromatic substitution or coupling reactions, depending on the desired regioselectivity and scalability of the process.

From a pharmacological perspective, bicyclo[2.1.1]hexane derivatives have shown potential as inhibitors of key enzymes involved in various disease pathways, such as kinases and proteases. The chlorophenyl group contributes to molecular recognition by enhancing π–π interactions with biological targets, while the hydroxyl group can serve as a site for hydrogen bonding or further chemical modification.

Recent advancements in computational chemistry have enabled researchers to predict the bioactivity and toxicity profiles of bicyclo[2.1.1]hexane derivatives with greater accuracy. These computational models are particularly useful for optimizing the structure of chlorophenyl-containing compounds to improve their therapeutic index while minimizing off-target effects.

In conclusion, CAS No: 2137619-72-6, also known as bicyclo[2.1.1]hexan-5-ol derivative, represents a valuable building block for diverse applications across multiple disciplines. Its unique combination of structural features makes it an attractive candidate for further exploration in both academic and industrial settings.